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Compound of Interest

Compound Name: LVGRQLEEFL (mouse)

Cat. No.: B12378718

A comprehensive guide for researchers, scientists, and drug development professionals on the
bioactivity of the peptide LVGRQLEEFL, with comparative data against control peptides and
detailed experimental methodologies.

This guide provides an objective comparison of the synthetic peptide LVGRQLEEFL, referred
to herein as Peptide Lv, with control peptides, supported by experimental data. The focus is on
its role in modulating key signaling pathways and its functional effects on various cell types.
This document is intended to serve as a resource for researchers in the fields of cell biology,
pharmacology, and drug discovery.

Data Presentation: Quantitative Comparison of
Peptide Lv and Control

The following tables summarize the quantitative data from key experiments comparing the
effects of Peptide Lv with a vehicle control (Phosphate-Buffered Saline - PBS).
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Mean KCa3.1 Current Standard Error of the Mean
Treatment Group .
Density (pAlpF) (SEM)
Control (PBS) 0.29 0.08
Peptide Lv (500 ng/mL) for 3
P ( g ) 2.36 0.46
hours
Peptide Lv (500 ng/mL) for 4
P ( g ) 2.77 0.60

hours

Table 1: Effect of Peptide Lv on KCa3.1 Current Density in Human Umbilical Vein Endothelial
Cells (HUVECS). Data shows that Peptide Lv significantly increases the current density of
KCa3.1 channels compared to the PBS control[1][2].

Mean Membrane Potential Standard Error of the Mean
Treatment Group

(mV) (SEM)
Control (PBS) -72.73 0.71
Peptide Lv (500 ng/mL) for 3

-78.88 0.63
hours
Peptide Lv (500 ng/mL) for 4

-79.61 0.88

hours

Table 2: Effect of Peptide Lv on Membrane Potential in HUVECSs. Peptide Lv treatment leads to
a significant hyperpolarization of the endothelial cell membrane compared to the PBS control[1]

2.

Signaling Pathways Modulated by Peptide Lv

Peptide Lv has been shown to exert its biological effects through the activation of several key
intracellular signaling pathways. A primary target of Peptide Lv is the Vascular Endothelial
Growth Factor Receptor 2 (VEGFR2)[3]. Binding of Peptide Lv to VEGFR2 initiates a cascade
of downstream signaling events, including the activation of the MEK1-ERK and PI3K-Akt
pathways. These pathways are crucial for a variety of cellular processes, including cell
proliferation, migration, and survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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